N-[4-(2,3-dihydro-1H-inden-5-yl)-1-phthalazinyl]-N-(2-furylmethyl)amine

• IUPAC Name: 4-(2,3-dihydro-1H-inden-5-yl)-N-(furan-2-ylmethyl)phthalazin-1-amine
• InChI: InChI=1S/C22H19N3O/c1-2-9-20-19(8-1)21(17-11-10-15-5-3-6-16(15)13-17)24-25-22(20)23-14-18-7-4-12-26-18/h1-2,4,7-13H,3,5-6,14H2,(H,23,25)
• InChI Key: KTIXPIGUCRAGIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)C3=NN=C(C4=CC=CC=C43)NCC5=CC=CO5
• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol

Description

N-[4-(2,3-dihydro-1H-inden-5-yl)-1-phthalazinyl]-N-(2-furylmethyl)amine, also known as DPI, is a chemical compound that is widely used in scientific research. DPI is a potent inhibitor of NADPH oxidase, an enzyme that plays a crucial role in the production of reactive oxygen species (ROS) in cells. The inhibition of NADPH oxidase by DPI has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Scientific Research Applications

Synthesis and Reactivity

Research has focused on the synthesis and reactivity of related phthalazinyl and furylmethylamine compounds. For instance, studies on the base-catalyzed Lossen rearrangement and acid-catalyzed Beckmann rearrangement with N-(arylsulfonyloxy)phthalimides demonstrate the versatility of phthalimides in chemical reactions, leading to the formation of N,N'-diaryl ureas and amine salts (Fahmy et al., 1977). Similarly, the synthesis of mono-N-amino salts of benzodiazines and naphthyridines through direct N-amination of the parent heterocycles with O-mesitylenesulfonylhydroxylamine highlights the potential for generating novel amine-functionalized compounds (Tamura et al., 1974).

Antimicrobial Activities

The development of novel 1,2,4-triazole derivatives from reactions involving ester ethoxycarbonylhydrazones and primary amines, leading to compounds with antimicrobial activities, points to the relevance of such chemical frameworks in the development of new therapeutic agents (Bektaş et al., 2010).

Functional Materials

Amine-decorated luminescent metal organic frameworks (MOFs) designed for selective gas/vapor sorption and sensing applications, like the detection of 2,4,6-trinitrophenol in water, demonstrate the utility of incorporating amine functionalities into materials for environmental monitoring and safety applications (Das & Mandal, 2018).